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Compound of Interest

Compound Name: 6-Phenoxynicotinoyl Chloride

Cat. No.: B1351052

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

6-Phenoxynicotinoyl chloride is a reactive acyl chloride building block that has garnered
significant interest in the field of organic synthesis, particularly in medicinal chemistry. Its
structure, featuring a phenoxy group on a pyridine ring, offers a uniqgue combination of steric
and electronic properties that can be exploited to generate diverse molecular architectures.
This guide provides a comprehensive overview of the synthesis, properties, and applications of
6-phenoxynicotinoyl chloride, with a focus on its utility in the development of biologically
active compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 6-phenoxynicotinoyl chloride is
presented in the table below.
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Property Value Reference
CAS Number 51362-51-7 [1]
Molecular Formula C12HsCINO:2 [1]
Molecular Weight 233.65 g/mol [1]

White to light yellow crystalline
Appearance

powder

Soluble in aprotic organic
Solubility solvents (e.g., DCM, THF,

DMF)

Highly reactive towards
Reactivity nucleophiles; moisture

sensitive

Synthesis of 6-Phenoxynicotinoyl Chloride

The primary route to 6-phenoxynicotinoyl chloride involves the conversion of the
corresponding carboxylic acid, 6-phenoxynicotinic acid, using a chlorinating agent.

Preparation of 6-Phenoxynicotinic Acid

6-Phenoxynicotinic acid can be synthesized from 6-chloronicotinic acid and phenol in the
presence of a base.

CG-ChIoronicotinic Acid) Nucleophilic Aromatic Substitution

( ) P
Phenol :CG-Phenoxynicotinic Acidj
[ Base (e.g., K2CO3) j
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Caption: Synthesis of 6-Phenoxynicotinic Acid.

Conversion to 6-Phenoxynicotinoyl Chloride

The carboxylic acid is then treated with a chlorinating agent, such as thionyl chloride (SOCI2) or

oxalyl chloride ((COCI)2), to yield the acyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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